Cas no 90079-46-2 (Methyl (9Z,11E,13S,15Z)-13-hydroperoxy-9,11,15-octadecatrienoate)

• Product Name: Methyl (9Z,11E,13S,15Z)-13-hydroperoxy-9,11,15-octadecatrienoate
• CAS No: 90079-46-2
• MF: C₁₉H₃₂O₄
• MW: 324.454986572266
• CID: 6636626
• Update Time: 2024-01-15

Methyl (9Z,11E,13S,15Z)-13-hydroperoxy-9,11,15-octadecatrienoate Chemical and Physical Properties

Names and Identifiers

• Methyl (9Z,11E,13S,15Z)-13-hydroperoxy-9,11,15-octadecatrienoate

• Inchi： 1S/C19H32O4/c1-3-4-12-15-18(23-21)16-13-10-8-6-5-7-9-11-14-17-19(20)22-2/h4,8,10,12-13,16,18,21H,3,5-7,9,11,14-15,17H2,1-2H3/b10-8-,12-4-,16-13+/t18-/m0/s1
• InChI Key： BYBABUPPOWFKIP-GOSIXVIOSA-N
• SMILES： C(OC)(=O)CCCCCCC/C=C\C=C\[C@@H](OO)C/C=C\CC

Experimental Properties

• Density: 0.980±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.3±45.0 °C(Predicted)
• pka: 11.13±0.10(Predicted)